Cas no 2034486-74-1 (N-[(4-methoxythian-4-yl)methyl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide)

• Product Name: N-[(4-methoxythian-4-yl)methyl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• CAS No: 2034486-74-1
• MF: C₁₅H₂₀N₂O₅S₂
• MW: 372.459701538086
• CID: 5552830
• Update Time: 2025-07-15

N-[(4-methoxythian-4-yl)methyl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxythian-4-yl)methyl]-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonamide
• N-[(4-methoxythian-4-yl)methyl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

• Inchi： 1S/C15H20N2O5S2/c1-17-12-9-11(3-4-13(12)22-14(17)18)24(19,20)16-10-15(21-2)5-7-23-8-6-15/h3-4,9,16H,5-8,10H2,1-2H3
• InChI Key： FCJGVPKEVJBJBZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC3(OC)CCSCC3)(=O)=O)C=C2N(C)C1=O

Additional information on N-[(4-methoxythian-4-yl)methyl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

Introduction to N-[(4-methoxythian-4-yl)methyl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 2034486-74-1)

N-[(4-methoxythian-4-yl)methyl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2034486-74-1, belongs to a class of molecules that exhibit promising biological activities. The structural framework of this compound incorporates several key functional groups, including a benzoxazole core, a thiomethyl substituent, and a sulfonamide moiety, which collectively contribute to its unique chemical and biological properties.

The benzoxazole scaffold is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of drugs targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. The presence of the 4-methoxythian-4-yl group in the molecule introduces a sulfur-rich moiety that can engage in multiple interactions with biological targets. This feature makes the compound particularly interesting for further exploration in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the sulfonamide group in N-[(4-methoxythian-4-yl)methyl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide can form hydrogen bonds with polar residues in protein active sites, enhancing its potential as an inhibitor or modulator of enzyme activity. Furthermore, the thiomethyl group may participate in sulfur-nitrogen interactions with biological targets, providing an additional layer of specificity and affinity.

In the context of current research trends, this compound aligns well with the growing interest in heterocyclic sulfonamides as therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities and have been successfully utilized in antibiotics, diuretics, and anticonvulsants. The benzoxazole ring enhances the lipophilicity and metabolic stability of the molecule, making it a favorable candidate for oral administration and systemic delivery.

The synthesis of N-[(4-methoxythian-4-yl)methyl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the benzoxazole core through cyclization reactions, followed by functionalization at the 5-position with a sulfonamide group. The introduction of the 4-methoxythian-4-yl substituent typically involves nucleophilic substitution or cross-coupling reactions, depending on the synthetic strategy employed.

The pharmacological evaluation of this compound has revealed several intriguing properties. In vitro studies have demonstrated its potential as an inhibitor of various enzymes implicated in disease pathways. For instance, preliminary data suggest that it may interfere with kinases involved in cancer cell proliferation and survival. Additionally, its interaction with bacterial enzymes has been explored as part of efforts to develop novel antimicrobial agents.

The structural diversity offered by N-[(4-methoxythian-4yl)methyl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide underscores its versatility as a lead compound for further derivatization. By modifying substituents at various positions on the molecule, researchers can fine-tune its pharmacokinetic properties and enhance its therapeutic efficacy. Such modifications are often guided by structure/activity relationship (SAR) studies aimed at identifying optimal analogs with improved biological profiles.

The role of computational methods in drug discovery cannot be overstated. Advanced algorithms for molecular docking and virtual screening have accelerated the process of identifying promising candidates like N-[(4-methoxythian-4yl)methyl]-3-methyl-2-oxo-2,< strong>3 strong >dihydro- strong >< strong >1 strong >,< strong > 3 strong >benzoxazole-5 strong >sulfonamide . These tools allow researchers to predict how a given compound will interact with biological targets based on its three-dimensional structure. This predictive capability significantly reduces the time and resources required for experimental validation.

In conclusion, N-[< strong > ( 4 - methoxythian - 4 - yl ) methyl ] - 3 - methyl - 2 - oxo - 2 , 3 - dihydro - 1 , 3 - benzoxazole - 5 - sulfonamide ( CAS No . < strong >2034486- strong >74-1 strong >) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents . Its unique combination of functional groups , coupled with promising preclinical data , positions it as a valuable scaffold for further investigation . As research continues to uncover new biological targets and mechanisms , compounds like this one will play an increasingly important role in addressing unmet medical needs . The ongoing development efforts underscore the importance of interdisciplinary collaboration between synthetic chemists , biologists , and computational scientists in advancing pharmaceutical innovation . p >